3,5-Dimethylbenzoylacetonitrile
Cat. No. B1283180
Key on ui cas rn:
85692-25-7
M. Wt: 173.21 g/mol
InChI Key: CGJSYGBBRTZOCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06559173B1
Procedure details
Under Ar(g), a solution of anhydrous acetonitrile (1.6 mL) in 35 mL anhydrous THF is cooled to −78° C. in a dry ice-acetone bath and then slowly treated with 12 mL of a 2.5 M n-butyl lithium in hexanes. The reaction mixture is maintained at −78° C. for an additional 45 min. and then slowly treated with a solution of 5 gms. of 3,5-dimethyl-benzoic acid ethyl ester in 5 mL of anhydrous THF. The resulting solution is then stirred overnight at room temperature. Subsequently, the reaction mixture is treated with 10% NaOH(aq) to dissolve solids, and then is extracted with ethyl acetate. The aqueous layer is acidified (pH 6) with HCl(aq) affording a white precipitate which subsequently is filtered. The organic layer is concentrated in vacuo and the residue is triturated with isopropanol resulting in the formation of additional white precipitate. The combined precipitates provide the desired 3-(3,5-dimethyl-phenyl)-3-oxo-propionitrile in the amount of 2.0175 gms.
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REACTION_CXSMILES
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[C:1](#[N:3])[CH3:2].C([Li])CCC.C([O:11][C:12](=O)[C:13]1[CH:18]=[C:17]([CH3:19])[CH:16]=[C:15]([CH3:20])[CH:14]=1)C.[OH-].[Na+]>C1COCC1>[CH3:20][C:15]1[CH:14]=[C:13]([C:12](=[O:11])[CH2:2][C:1]#[N:3])[CH:18]=[C:17]([CH3:19])[CH:16]=1 |f:3.4|
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Step One
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1.6 mL
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C(C)#N
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35 mL
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C1CCOC1
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hexanes
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[OH-].[Na+]
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Step Five
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5 mL
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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The resulting solution is then stirred overnight at room temperature
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UNSPECIFIED
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Conditions are dynamic
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1
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See reaction.notes.procedure_details.
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Workups
ADDITION
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ADDITION
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Details
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slowly treated with a solution of 5 gms
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DISSOLUTION
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DISSOLUTION
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to dissolve solids
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EXTRACTION
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EXTRACTION
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Details
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is extracted with ethyl acetate
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CUSTOM
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CUSTOM
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affording a white precipitate which
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FILTRATION
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FILTRATION
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subsequently is filtered
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CONCENTRATION
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CONCENTRATION
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The organic layer is concentrated in vacuo
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CUSTOM
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CUSTOM
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Details
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the residue is triturated with isopropanol resulting in the formation of additional white precipitate
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CUSTOM
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CUSTOM
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Details
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The combined precipitates
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Outcomes
Product
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8 (± 8) h |
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product
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CC=1C=C(C=C(C1)C)C(CC#N)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
